Cas no 114254-48-7 (N1,N1-Bis(4-aminophenyl)benzene-1,4-diamine trihydrochloride)

N1,N1-Bis(4-aminophenyl)benzene-1,4-diamine trihydrochloride structure
114254-48-7 structure
Product Name:N1,N1-Bis(4-aminophenyl)benzene-1,4-diamine trihydrochloride
CAS No:114254-48-7
MF:C18H21Cl3N4
MW:399.745140790939
CID:1038394
PubChem ID:70700973
Update Time:2025-04-20

N1,N1-Bis(4-aminophenyl)benzene-1,4-diamine trihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N1,N1-Bis(4-aminophenyl)benzene-1,4-diamine trihydrochloride
    • AK100765
    • ANW-69945
    • CTK8C3318
    • KB-258498
    • tris(4-amino)phenylamine trihydrochloride
    • N1,N1-bis(4-aMinophenyl)benzene-1,4-diaMine
    • 114254-48-7
    • 1,4-Benzenediamine, N1,N1-bis(4-aminophenyl)-, hydrochloride (1:3)
    • N~1~,N~1~-Bis(4-aminophenyl)benzene-1,4-diamine--hydrogen chloride (1/3)
    • DTXSID90743752
    • DA-17627
    • 1,4-Benzenediamine, N,N-bis(4-aminophenyl)-, trihydrochloride
    • A894223
    • 4-N,4-N-bis(4-aminophenyl)benzene-1,4-diamine;trihydrochloride
    • N1,N1-Bis(4-aminophenyl)benzene-1,4-diaminetrihydrochloride
    • MDL: MFCD22125332
    • Inchi: 1S/C18H18N4.3ClH/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18;;;/h1-12H,19-21H2;3*1H
    • InChI Key: JGRCHKHVKZFINA-UHFFFAOYSA-N
    • SMILES: Cl.Cl.Cl.N(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 398.083180g/mol
  • Monoisotopic Mass: 398.083180g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.3Ų

N1,N1-Bis(4-aminophenyl)benzene-1,4-diamine trihydrochloride Pricemore >>

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